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Compound of Interest

Compound Name: 4-Ethoxy-2-nitroaniline

Cat. No.: B1294931 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the solubility of 4-Ethoxy-2-
nitroaniline, a key intermediate in organic synthesis. Understanding the solubility of this

compound in various organic solvents is crucial for optimizing reaction conditions, developing

purification strategies, and formulating products. This document compiles available solubility

data, details relevant experimental methodologies, and presents a logical workflow for solubility

determination.

Core Physical and Chemical Properties
4-Ethoxy-2-nitroaniline is a crystalline solid.[1] Key physical and chemical properties are

summarized in the table below.

Property Value

CAS Number 616-86-4

Molecular Formula C₈H₁₀N₂O₃

Molecular Weight 182.18 g/mol

Melting Point 111-113 °C

Appearance Red to rust-brown crystalline powder
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Qualitative Solubility of 4-Ethoxy-2-nitroaniline
Literature indicates that 4-Ethoxy-2-nitroaniline is slightly soluble in water but dissolves well in

organic solvents such as methanol and ethyl acetate.[1] Another source describes it as

sparingly soluble in water.

Quantitative Solubility Data
Exhaustive searches of scientific literature and chemical databases did not yield specific

quantitative solubility data (e.g., mole fraction, grams per 100g of solvent) for 4-Ethoxy-2-
nitroaniline at various temperatures. However, to provide a valuable point of reference for

researchers, the following section presents solubility data for a structurally analogous

compound, 4-Ethoxy-2-fluoro-1-nitrobenzene. The presence of a fluorine atom in place of an

amine group will influence solubility, but this data provides a useful approximation of solubility

trends in common organic solvents.

Reference Data: Solubility of 4-Ethoxy-2-fluoro-1-
nitrobenzene
The mole fraction solubility of 4-Ethoxy-2-fluoro-1-nitrobenzene in several organic solvents at

temperatures ranging from 278.15 K to 318.15 K is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1294931?utm_src=pdf-body
https://www.benchchem.com/product/b1294931?utm_src=pdf-body
https://www.chemshuttle.com/4-ethoxy-2-nitroaniline.html
https://www.benchchem.com/product/b1294931?utm_src=pdf-body
https://www.benchchem.com/product/b1294931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Temperature (K) Mole Fraction Solubility (x)

Methanol 278.15 0.0158

283.15 0.0193

288.15 0.0235

293.15 0.0286

298.15 0.0348

303.15 0.0423

308.15 0.0515

313.15 0.0628

318.15 0.0765

Ethanol 278.15 0.0197

283.15 0.0238

288.15 0.0288

293.15 0.0348

298.15 0.0421

303.15 0.0510

308.15 0.0618

313.15 0.0749

318.15 0.0908

Ethyl Acetate 278.15 0.1415

283.15 0.1648

288.15 0.1917

293.15 0.2228

298.15 0.2588
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303.15 0.3005

308.15 0.3489

313.15 0.4052

318.15 0.4708

Toluene 278.15 0.2583

283.15 0.2945

Disclaimer: This data is for 4-Ethoxy-2-fluoro-1-nitrobenzene and is intended to serve as a

reference. Actual solubility values for 4-Ethoxy-2-nitroaniline may differ.

Experimental Protocol for Solubility Determination
The gravimetric method is a widely accepted and reliable technique for determining the

solubility of a solid in a liquid solvent. The following protocol is a standard procedure that can

be employed to determine the solubility of 4-Ethoxy-2-nitroaniline.

Key Steps in the Gravimetric Method:
Preparation of Saturated Solutions: An excess amount of solid 4-Ethoxy-2-nitroaniline is

added to a known volume of the selected organic solvent in a sealed vessel.

Equilibration: The mixture is continuously agitated in a thermostatically controlled water bath

to maintain a constant temperature. The system is allowed to equilibrate for a sufficient

period to ensure that the solution is saturated.

Phase Separation: Once equilibrium is reached, agitation is stopped, and the solid and liquid

phases are allowed to separate, typically by settling or centrifugation.

Sampling: A known mass of the clear, saturated supernatant is carefully withdrawn using a

pre-weighed, pre-heated (or pre-cooled to the experimental temperature) syringe. To avoid

introducing undissolved solids, the syringe is often fitted with a filter.

Solvent Evaporation: The withdrawn sample is transferred to a pre-weighed container, and

the solvent is evaporated under controlled conditions (e.g., in a vacuum oven at a moderate
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temperature) until a constant weight of the solid solute is achieved.

Calculation: The mass of the dissolved solute and the mass of the solvent are determined by

weight difference. The solubility can then be expressed in various units, such as mole

fraction, molarity, or grams of solute per 100 grams of solvent.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the gravimetric method for determining the

solubility of 4-Ethoxy-2-nitroaniline.
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Solubility Determination Workflow
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Gravimetric method workflow.
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This in-depth guide provides a foundational understanding of the solubility of 4-Ethoxy-2-
nitroaniline. While specific quantitative data is not readily available in the public domain, the

provided information on its qualitative solubility, reference data for a similar compound, and a

detailed experimental protocol will aid researchers in their work with this important chemical

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1294931?utm_src=pdf-body
https://www.benchchem.com/product/b1294931?utm_src=pdf-body
https://www.benchchem.com/product/b1294931?utm_src=pdf-custom-synthesis
https://www.chemshuttle.com/4-ethoxy-2-nitroaniline.html
https://www.benchchem.com/product/b1294931#solubility-of-4-ethoxy-2-nitroaniline-in-organic-solvents
https://www.benchchem.com/product/b1294931#solubility-of-4-ethoxy-2-nitroaniline-in-organic-solvents
https://www.benchchem.com/product/b1294931#solubility-of-4-ethoxy-2-nitroaniline-in-organic-solvents
https://www.benchchem.com/product/b1294931#solubility-of-4-ethoxy-2-nitroaniline-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294931?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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